Cas no 2411322-51-3 ((E)-4-(Dimethylamino)-N-[[2-(trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[[2-(trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide
• CAS No: 2411322-51-3
• MF: C₁₄H₁₇F₃N₂OS
• MW: 318.357792615891
• CID: 5356826
• PubChem ID: 146097930
• Update Time: 2025-11-01

(E)-4-(Dimethylamino)-N-[[2-(trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174129
• (2E)-4-(dimethylamino)-N-({2-[(trifluoromethyl)sulfanyl]phenyl}methyl)but-2-enamide
• (E)-4-(Dimethylamino)-N-[[2-(trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide

• Inchi： 1S/C14H17F3N2OS/c1-19(2)9-5-8-13(20)18-10-11-6-3-4-7-12(11)21-14(15,16)17/h3-8H,9-10H2,1-2H3,(H,18,20)/b8-5+
• InChI Key： GXPMIBMQFBUPRQ-VMPITWQZSA-N
• SMILES： S(C(F)(F)F)C1C=CC=CC=1CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on (E)-4-(Dimethylamino)-N-[[2-(trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide (CAS No. 2411322-51-3)

(E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide (CAS No. 2411322-51-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of (E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide features a conjugated double bond, a dimethylamino group, and a trifluoromethylsulfanyl substituent. These structural elements contribute to its distinct chemical properties and biological activities. The dimethylamino group enhances the compound's basicity and solubility, while the trifluoromethylsulfanyl group imparts unique electronic and steric effects that can influence its interactions with biological targets.

Recent studies have explored the pharmacological properties of (E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in the progression of certain diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially leading to therapeutic benefits.

In addition to its enzymatic inhibition properties, (E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide has been investigated for its anti-inflammatory effects. Inflammatory diseases are a significant health burden globally, and there is a continuous need for new therapeutic agents. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound significantly reduces inflammation in both in vitro and in vivo models. The mechanism of action involves the modulation of pro-inflammatory cytokines and signaling pathways, making it a promising candidate for further development.

The safety profile of (E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide is also an important consideration in its potential clinical applications. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, which are crucial for drug development. These findings suggest that it may be suitable for further evaluation in clinical trials.

Furthermore, the synthesis and optimization of (E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide have been extensively studied to improve its yield and purity. Various synthetic routes have been developed, each with its advantages and challenges. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be efficient and scalable for large-scale production. These advancements in synthetic chemistry are essential for ensuring the availability of high-quality material for research and development purposes.

In conclusion, (E)-4-(Dimethylamino)-N-[[2-(Trifluoromethylsulfanyl)phenyl]methyl]but-2-enamide (CAS No. 2411322-51-3) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in advancing medical science.